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Compound of Interest

Compound Name: Inogatran

Cat. No.: B133910

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inogatran is a potent, selective, and direct inhibitor of thrombin, playing a critical role in
thrombosis and hemostasis research.[1][2][3][4][5] Proper preparation of stock solutions is
paramount for accurate and reproducible experimental results. This document provides a
detailed protocol for the preparation, storage, and handling of Inogatran stock solutions using
dimethyl sulfoxide (DMSO) as a solvent, ensuring the compound's stability and integrity.

Chemical and Physical Properties of Inogatran

Inogatran is a synthetic, low molecular weight peptidomimetic compound.[3][4] Its key
properties are summarized in the table below for easy reference.
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Property Value Source

Chemical Formula C21H38N604 [11[3]

Molar Mass 438.56 g/mol [6]

CAS Number 155415-08-0 [1][3][6]
Appearance Solid (assumed) General knowledge
Solubility Soluble in DMSO [6]

Mechanism of Action Direct Thrombin Inhibitor [11121[71

Experimental Protocol: Preparation of a 10 mM
Inogatran Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of Inogatran in DMSO.
Adjust the quantities accordingly for different desired concentrations.

Materials:

e Inogatran powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

» Water bath or heat block set to 37°C

 Ultrasonic bath

Procedure:
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e Pre-weighing Preparation: Ensure the analytical balance is calibrated and level. Place a
sterile microcentrifuge tube on the balance and tare it.

» Weighing Inogatran: Carefully weigh out 4.39 mg of Inogatran powder into the tared
microcentrifuge tube. This corresponds to approximately 10 umol of the compound (based
on a molar mass of 438.56 g/mol ).

e Adding DMSO: Using a calibrated micropipette, add 1 mL of high-purity DMSO to the
microcentrifuge tube containing the Inogatran powder.

 Dissolution:
o Close the tube securely and vortex for 30-60 seconds to facilitate initial mixing.

o To ensure complete dissolution, warm the solution by placing the tube in a 37°C water
bath or heat block for 5-10 minutes.[6]

o Following warming, place the tube in an ultrasonic bath for 5-10 minutes to break up any
remaining particulates.[6]

o Visually inspect the solution to ensure it is clear and free of any visible precipitate.
» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.[6]

o Label each aliquot clearly with the compound name, concentration (10 mM), solvent
(DMSO), and date of preparation.

o For long-term storage (up to 6 months), store the aliquots at -80°C.[6]
o For short-term storage (up to 1 month), store at -20°C.[6]
Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling Inogatran and DMSO.
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o Perform all weighing and solvent addition steps in a well-ventilated area or a chemical fume
hood.

e Consult the Safety Data Sheet (SDS) for Inogatran and DMSO for comprehensive safety

information.
Experimental Workflow and Signaling Pathway
Experimental Workflow:

The following diagram illustrates the sequential steps for preparing the Inogatran stock

solution.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b133910?utm_src=pdf-body
https://www.benchchem.com/product/b133910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation
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Caption: Workflow for preparing Inogatran stock solution in DMSO.

Signaling Pathway:
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Inogatran functions as a direct thrombin inhibitor, a key enzyme in the coagulation cascade.
The diagram below shows its point of intervention.
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Caption: Inogatran directly inhibits Thrombin, preventing fibrin formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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